Cas no 1369123-52-3 (4,4,4-Trifluoro-1-methoxybutan-2-ol)

• Product Name: 4,4,4-Trifluoro-1-methoxybutan-2-ol
• CAS No: 1369123-52-3
• MF: C₅H₉F₃O₂
• MW: 158.118972539902
• CID: 6245640
• PubChem ID: 79567735
• Update Time: 2025-05-20

4,4,4-Trifluoro-1-methoxybutan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS018123780
• 1369123-52-3
• 4,4,4-trifluoro-1-methoxybutan-2-ol
• ZGJYMALXXDKIQN-UHFFFAOYSA-N
• EN300-4351629
• 4,4,4-Trifluoro-1-methoxybutan-2-ol

• Inchi： 1S/C5H9F3O2/c1-10-3-4(9)2-5(6,7)8/h4,9H,2-3H2,1H3
• InChI Key： ZGJYMALXXDKIQN-UHFFFAOYSA-N
• SMILES： FC(CC(COC)O)(F)F

Computed Properties

• Exact Mass: 158.05546401g/mol
• Monoisotopic Mass: 158.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 91.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 4,4,4-Trifluoro-1-methoxybutan-2-ol

Professional Introduction to 4,4,4-Trifluoro-1-methoxybutan-2-ol (CAS No. 1369123-52-3)

4,4,4-Trifluoro-1-methoxybutan-2-ol, with the chemical formula C₆H₁₁FO₃, is a fluorinated alcohol that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number CAS No. 1369123-52-3, belongs to a class of molecules that exhibit both hydrophobic and hydrophilic characteristics, making it a versatile intermediate in synthetic chemistry.

The introduction of fluorine atoms into organic molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 4,4,4-Trifluoro-1-methoxybutan-2-ol, the trifluoromethyl group and the methoxy group contribute to its reactivity and functionality, enabling its use in the synthesis of more complex molecules. Recent studies have highlighted its role as a building block in the development of novel therapeutic agents.

One of the most compelling aspects of 4,4,4-Trifluoro-1-methoxybutan-2-ol is its potential application in drug discovery. The compound's ability to act as a chiral building block has been explored in the synthesis of enantiomerically pure compounds, which are often required for pharmaceutical applications. The presence of both a hydroxyl and an ether group provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological activities.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic properties. For instance, studies have demonstrated that trifluoromethyl groups can improve the lipophilicity and metabolic stability of drug candidates, thereby extending their half-life in vivo. The methoxy group in 4,4,4-Trifluoro-1-methoxybutan-2-ol further enhances its potential as a pharmacophore by contributing to hydrogen bonding interactions with biological targets.

The synthesis of 4,4,4-Trifluoro-1-methoxybutan-2-ol typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include fluorination reactions followed by etherification and reduction steps. The use of advanced catalytic systems has enabled more efficient and environmentally friendly synthetic methodologies, aligning with the growing emphasis on green chemistry principles.

From a research perspective, 4,4,4-Trifluoro-1-methoxybutan-2-ol has been investigated for its role in developing novel materials with unique properties. Fluorinated alcohols like this one can serve as precursors for polymers and coatings that exhibit enhanced thermal stability and chemical resistance. These materials are particularly valuable in industries where durability and performance under extreme conditions are critical.

The pharmaceutical industry has also explored the use of 4,4,4-Trifluoro-1-methoxybutan-2-ol as an intermediate in the synthesis of antiviral and anticancer agents. Its structural features allow it to mimic natural metabolites while introducing fluorine atoms that can modulate drug-receptor interactions. For example, recent studies have shown that derivatives of this compound exhibit promising activity against certain enzymatic targets involved in viral replication.

In conclusion, 4,4,4-Trifluoro-1-methoxybutan-2-ol (CAS No. 1369123-52-3) represents a fascinating molecule with diverse applications in synthetic chemistry and drug development. Its unique structural features make it a valuable tool for researchers seeking to create novel therapeutic agents and advanced materials. As research continues to uncover new possibilities for this compound, its significance in the chemical and pharmaceutical industries is likely to grow further.